Cas no 82374-34-3 (Bis-(2-ethylhexyl)-sulfoxide)
Bis-(2-ethylhexyl)-sulfoxide is a sulfur-containing organic compound commonly utilized as a selective extractant in solvent extraction processes. Its key advantages include high selectivity for certain metal ions, particularly in hydrometallurgical applications for the recovery of precious and base metals. The compound exhibits excellent chemical stability under acidic conditions, making it suitable for use in harsh industrial environments. Additionally, its relatively low solubility in aqueous phases enhances separation efficiency. Bis-(2-ethylhexyl)-sulfoxide is also valued for its moderate viscosity and compatibility with common organic diluents, facilitating practical handling in extraction systems. These properties make it a reliable choice for metal separation and purification processes.
Bis-(2-ethylhexyl)-sulfoxide structure
Product Name:Bis-(2-ethylhexyl)-sulfoxide
CAS No:82374-34-3
MF:C16H34OS
MW:274.505564212799
MDL:MFCD00040086
CID:90824
PubChem ID:3813850
Update Time:2025-08-05
Bis-(2-ethylhexyl)-sulfoxide Chemical and Physical Properties
Names and Identifiers
-
- Bis-(2-ethylhexyl)-sulfoxide
- Bis(2-ethylhexyl)sulfoxide
- Bis(2-ethylhexyl) sulphoxide
- 3-(2-ethylhexylsulfinylmethyl)heptane
- di-2-ethylhexyl sulfoxide
- AKOS015838520
- Bis(2-ethylhexyl) sulfoxide
- FT-0623011
- DTXSID50396788
- 3-((2-ethylhexylsulfinyl)methyl)heptane
- 82374-34-3
- SCHEMBL3964723
- DB-056605
-
- MDL： MFCD00040086
- Inchi： 1S/C16H34OS/c1-5-9-11-15(7-3)13-18(17)14-16(8-4)12-10-6-2/h15-16H,5-14H2,1-4H3
- InChI Key： PGRIEACWYQKVQY-UHFFFAOYSA-N
- SMILES： S(CC(CC)CCCC)(CC(CC)CCCC)=O
- BRN： 4973978
Computed Properties
- Exact Mass: 274.23300
- Monoisotopic Mass: 274.233
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 12
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.5
- Topological Polar Surface Area: 36.3A^2
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.906
- Boiling Point: 390.6°C at 760 mmHg
- Flash Point: 190°C
- Refractive Index: 1.4670
- PSA: 36.28000
- LogP: 6.03360
- Solubility: Unable or difficult to mix
Bis-(2-ethylhexyl)-sulfoxide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Bis-(2-ethylhexyl)-sulfoxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | F747329-5g |
Bis(2-ethylhexyl) sulfoxide |
82374-34-3 | Null | 5g |
RMB 1144.00 | 2025-02-21 | |
| Cooke Chemical | F747329-25g |
Bis(2-ethylhexyl) sulfoxide |
82374-34-3 | Null | 25g |
RMB 7315.20 | 2025-02-21 |
Bis-(2-ethylhexyl)-sulfoxide Related Literature
-
Hengpan Duan,Hongpan Liu,Chengbo Hu,Xiangjun Yang,Xuequan Wang RSC Adv. 2020 10 18860
-
Jiyuan Li,Huiping Hu,Shan Zhu,Fang Hu,Yongxi Wang Dalton Trans. 2017 46 1075
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